N-cyclopropyl-4-(4-isopropyl-2,3-dimethyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide

• IUPAC Name: N-cyclopropyl-4-(2,3-dimethyl-5-oxo-4-propan-2-ylpyrazol-1-yl)benzenesulfonamide
• InChI: InChI=1S/C17H23N3O3S/c1-11(2)16-12(3)19(4)20(17(16)21)14-7-9-15(10-8-14)24(22,23)18-13-5-6-13/h7-11,13,18H,5-6H2,1-4H3
• InChI Key: OBOWZGKJDSWADQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=C(C=C2)S(=O)(=O)NC3CC3)C(C)C
• Molecular Formula: C17H23N3O3S
• Molecular Weight: 349.4 g/mol

Description

“N-cyclopropyl-4-(4-isopropyl-2,3-dimethyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide” is a complex organic compound. It contains a cyclopropyl group (a three-carbon ring), an isopropyl group (a carbon atom attached to two methyl groups), and a pyrazol group (a five-membered ring containing two nitrogen atoms). It also has a benzenesulfonamide moiety, which consists of a benzene ring attached to a sulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several different functional groups. The cyclopropyl group is a three-membered carbon ring, which introduces strain into the molecule. The pyrazol group is a five-membered ring with two nitrogen atoms, which can participate in hydrogen bonding and other interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of the sulfonamide group, for example, could make the compound polar and capable of participating in hydrogen bonding.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies on this compound, it’s challenging to determine its mechanism of action.

Safety and Hazards

Without specific safety data on this compound, it’s difficult to provide detailed information on its safety and hazards.

Future Directions

Future research on this compound could involve studying its synthesis, its chemical reactions, and its potential uses. For example, many compounds with pyrazol rings have biological activity and could be studied as potential pharmaceuticals.